Cas no 1531549-81-1 (2-(3-Methoxypyridin-2-yl)propan-1-amine)

• Product Name: 2-(3-Methoxypyridin-2-yl)propan-1-amine
• CAS No: 1531549-81-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5709444
• PubChem ID: 82652581
• Update Time: 2025-05-21

2-(3-Methoxypyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxypyridin-2-yl)propan-1-amine
• EN300-1617628
• 1531549-81-1

• Inchi： 1S/C9H14N2O/c1-7(6-10)9-8(12-2)4-3-5-11-9/h3-5,7H,6,10H2,1-2H3
• InChI Key： QJSGFUOGEOMCMB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C(C)CN

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3-Methoxypyridin-2-yl)propan-1-amine

Comprehensive Overview of 2-(3-Methoxypyridin-2-yl)propan-1-amine (CAS No. 1531549-81-1)

2-(3-Methoxypyridin-2-yl)propan-1-amine, with the CAS number 1531549-81-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and applications in drug discovery. The presence of both a methoxy group and an amine functional group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine-based compounds like 2-(3-Methoxypyridin-2-yl)propan-1-amine has surged due to their potential in developing central nervous system (CNS) therapeutics. Researchers are particularly interested in its role as a precursor for neuroactive agents, given its structural similarity to other bioactive molecules. The compound's unique chemical properties, such as its solubility and stability under various conditions, further enhance its applicability in medicinal chemistry.

One of the most frequently searched questions about 2-(3-Methoxypyridin-2-yl)propan-1-amine revolves around its synthetic pathways. The compound can be synthesized through multi-step organic reactions, including nucleophilic substitution and reductive amination, which are common techniques in modern laboratories. Its CAS number 1531549-81-1 is often used by chemists to locate detailed spectroscopic data and safety information in databases like PubChem and Reaxys.

The growing interest in sustainable chemistry has also put 2-(3-Methoxypyridin-2-yl)propan-1-amine in the spotlight. Many researchers are exploring green synthesis methods to produce this compound with minimal environmental impact. Topics such as catalyst efficiency and waste reduction are frequently discussed in forums and scientific publications, reflecting the compound's relevance in eco-friendly chemical processes.

Another area of interest is the compound's potential in drug delivery systems. Due to its amine functionality, 2-(3-Methoxypyridin-2-yl)propan-1-amine can be conjugated with polymers or nanoparticles to enhance bioavailability and targeted release. This aligns with the current trend in personalized medicine, where tailored formulations are designed to improve therapeutic outcomes.

In summary, 2-(3-Methoxypyridin-2-yl)propan-1-amine (CAS No. 1531549-81-1) is a promising compound with broad applications in pharmaceutical research and industrial chemistry. Its structural features and adaptability make it a valuable asset for scientists working on innovative drug development and sustainable synthesis. As research progresses, this compound is likely to play an even more significant role in advancing chemical sciences.